
N-Ethyl-2-hydroxyacetamide: Technical
Monograph & Handling Guide

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: n-Ethyl-2-hydroxyacetamide

CAS No.: 66223-75-4

Cat. No.: B110698 Get Quote

CAS Number: 66223-75-4 Synonyms: N-Ethylglycolamide; 2-Hydroxy-N-ethylacetamide

Formula:

Molecular Weight: 103.12 g/mol [1]

Part 1: Molecular Architecture & Physicochemical
Profile
The Bifunctional Advantage
N-Ethyl-2-hydroxyacetamide is not merely a solvent or simple intermediate; it is a bifunctional

scaffold utilized in advanced organic synthesis and cryobiological research. Its utility stems

from the coexistence of a secondary amide and a primary hydroxyl group within a short carbon

chain.

H-Bonding Network: The molecule acts as both a hydrogen bond donor (via the -OH and -

NH groups) and an acceptor (via the Carbonyl -C=O). This makes it an excellent model for

studying peptide backbone hydration and a candidate for vitrification solutions in

cryopreservation, where preventing ice crystal formation is critical.

Synthetic Versatility: In medicinal chemistry, it serves as a "linker" unit. The hydroxyl group

allows for esterification or etherification, while the ethyl-amide tail provides lipophilic

modulation without sacrificing water solubility.
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Quantitative Physicochemical Data
Data aggregated from verified supplier analysis (Sigma-Aldrich, BLD Pharm) and structural

modelling.

Property Value Technical Context

Physical State Solid (Crystalline Powder)
Hygroscopic nature requires

desiccant storage.

Melting Point 79–82 °C

Sharp melting range indicates

high purity potential via

recrystallization.

Solubility High (Water, Ethanol, DMSO)
Amphiphilic character aids in

biphasic reaction systems.

pKa ~13-14 (Alcohol), ~15 (Amide)

The hydroxyl proton is the

primary site of deprotonation

under strong basic conditions.

LogP -0.7 to -0.3 (Predicted)

Indicates high hydrophilicity;

unlikely to bioaccumulate in

lipid tissues.

Part 2: Synthesis & Purification Protocol
Directive: This protocol utilizes a nucleophilic acyl substitution (aminolysis) approach. It is

preferred over direct coupling reagents for its atom economy and scalability.

Reaction Logic
The synthesis involves the reaction of Ethyl glycolate (ester) with Ethylamine (amine).

Why this route? It avoids the use of chlorinated coupling agents (like thionyl chloride),

reducing toxic byproducts. The primary byproduct is ethanol, which is easily removed.

Validated Workflow (Graphviz)
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Figure 1: Self-Validating Synthesis Pathway for N-Ethyl-2-hydroxyacetamide
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Step-by-Step Procedure
Setup: Charge a round-bottom flask with Ethyl glycolate (1.0 eq). Place in an ice bath (0°C).

Addition: Dropwise, add Ethylamine (1.2 eq, typically 70% aqueous solution).

Critical Control Point: The reaction is exothermic. Maintain temperature <10°C during

addition to prevent volatilization of ethylamine.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 12–18 hours.

Validation: Monitor via TLC (MeOH:DCM 1:9). Disappearance of the ester spot (

) indicates completion.

Workup: Concentrate the mixture under reduced pressure (Rotovap) to remove ethanol and

excess water. A viscous oil will form.

Crystallization: Dissolve the oil in minimal hot Ethyl Acetate. Add Hexane dropwise until

turbidity is observed. Cool to 4°C overnight.

Isolation: Filter the white crystals and dry under vacuum over

.

Part 3: Risk Assessment & Toxicology (MSDS Core)
Critical Distinction: Do NOT confuse this compound with N-Ethylmaleimide (NEM) (CAS 128-

53-0), which is a potent neurotoxin and enzyme inhibitor. N-Ethyl-2-hydroxyacetamide is

significantly less toxic but requires standard chemical hygiene.
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GHS Classification
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3][4]

Emergency Response Decision Tree

Figure 2: Emergency Response Logic Flow
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Handling & Storage
Storage: Store at 2–8°C (Refrigerated). The compound is hygroscopic; moisture absorption

can hydrolyze the amide bond over long periods, generating ethylamine (fishy odor) and

glycolic acid.

Incompatibility: Avoid strong oxidizing agents (reacts with hydroxyl) and strong acids/bases

(hydrolysis of amide).

Part 4: Research Applications
Pharmaceutical Development
Researchers utilize N-Ethyl-2-hydroxyacetamide as a fragment-based drug design (FBDD)

scaffold. Its small size and polarity allow it to probe binding pockets in enzymes, specifically

testing for hydrogen bond donor/acceptor sites within hydrophobic clefts.

Cryobiology & Protein Stabilization
Similar to N-Methylacetamide, this compound is investigated as a glass-forming agent in

vitrification cocktails.

Mechanism:[5] It disrupts the tetrahedral lattice of water, suppressing ice crystallization

during rapid cooling.

Advantage:[2][6] The ethyl group adds slight lipophilicity compared to pure acetamide,

potentially improving membrane permeability in specific cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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